Cas no 61765-93-3 ((4-tert-Butylphenyl)hydrazine)

• Product Name: (4-tert-Butylphenyl)hydrazine
• CAS No: 61765-93-3
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 955070
• PubChem ID: 2773676
• Update Time: 2025-11-02

(4-tert-Butylphenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• 4-TERT-BUTYL-PHENYL-HYDRAZINE
• (4-tert-Butylphenyl)hydrazine
• 1-(4-tert-Butylphenyl)hydrazine
• 4-t-butylphenylhydrazine
• 4-tert-butyl-phenylhydrazine
• 4-tert-butylphenylhyrazine
• p-tert-Butylphenylhydrazine
• 61765-93-3
• QPKCNTDHLKSHGT-UHFFFAOYSA-N
• DTXSID30957876
• BBL020474
• DB-073007
• Hydrazine, [4-(1,1-dimethylethyl)phenyl]-
• SCHEMBL486691
• STK501126
• 4-tert-butylphenylhydrazine
• (4-(tert-Butyl)phenyl)hydrazine
• AKOS000157630
• SB76406
• EN300-1850651
• LS-13840
• (4-(tert-Butyl)phenyl)hydrazine hydrochloride(1:x)

• MDL： MFCD00177173
• Inchi： 1S/C10H16N2/c1-10(2,3)8-4-6-9(12-11)7-5-8/h4-7,12H,11H2,1-3H3
• InChI Key： QPKCNTDHLKSHGT-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)C(C)(C)C)N

Computed Properties

• Exact Mass: 164.13100
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 3.04300

(4-tert-Butylphenyl)hydrazine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (4-tert-Butylphenyl)hydrazine

Comprehensive Guide to (4-tert-Butylphenyl)hydrazine (CAS No. 61765-93-3): Properties, Applications, and Market Insights

(4-tert-Butylphenyl)hydrazine (CAS No. 61765-93-3) is a specialized organic compound widely recognized for its role in synthetic chemistry and material science. This hydrazine derivative, featuring a tert-butylphenyl group, is valued for its unique reactivity and versatility in industrial applications. Researchers and manufacturers frequently search for terms like "4-tert-butylphenyl hydrazine synthesis" or "61765-93-3 applications," reflecting its growing relevance in advanced chemical processes.

The molecular structure of (4-tert-Butylphenyl)hydrazine includes a hydrazine functional group attached to a para-substituted tert-butyl benzene ring, which enhances its stability and solubility in organic solvents. This property makes it a preferred intermediate for synthesizing dyes, pharmaceuticals, and agrochemicals. Recent trends in "green chemistry" and "sustainable synthesis" have spurred interest in optimizing its production methods to reduce environmental impact, aligning with global regulatory standards.

In pharmaceutical research, (4-tert-Butylphenyl)hydrazine serves as a building block for developing bioactive molecules. Its applications extend to the design of antioxidant agents and enzyme inhibitors, addressing queries like "hydrazine derivatives in drug discovery." The compound’s ability to form stable complexes with metals also positions it as a candidate for catalysis and coordination chemistry, topics frequently explored in academic literature.

The global market for (4-tert-Butylphenyl)hydrazine is influenced by demand from the pharmaceutical and specialty chemicals sectors. Analysts tracking "chemical intermediates market growth 2024" highlight its niche but expanding role, particularly in Asia-Pacific regions. Innovations in high-purity synthesis and scalable production techniques are key drivers, responding to industry needs for cost-effective and efficient processes.

From a safety perspective, handling (4-tert-Butylphenyl)hydrazine requires adherence to standard laboratory protocols, though it is not classified under stringent hazardous categories. FAQs such as "is 4-tert-butylphenyl hydrazine toxic?" often emphasize proper storage and handling guidelines, underscoring its manageable risk profile compared to other reactive hydrazines.

Emerging applications in material science, such as polymer modification and conductive ink formulations, further broaden the compound’s utility. Researchers investigating "hydrazine-based conductive materials" have identified its potential in flexible electronics, a hotspot in modern technology. This aligns with broader trends toward smart materials and nanotechnology.

In summary, (4-tert-Butylphenyl)hydrazine (CAS No. 61765-93-3) exemplifies the intersection of traditional chemistry and cutting-edge innovation. Its multifaceted applications—from drug development to advanced materials—make it a compound of enduring interest. As industries prioritize sustainability and efficiency, its market trajectory is poised for steady growth, supported by ongoing research and development efforts.